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Compound of Interest

Compound Name:
Ethyl 2-(2-oxopiperidin-4-

yl)acetate

Cat. No.: B598304 Get Quote

An In-depth Technical Guide to Ethyl 2-(2-
oxopiperidin-4-yl)acetate
This technical guide provides a comprehensive overview of Ethyl 2-(2-oxopiperidin-4-
yl)acetate, a heterocyclic compound of interest in synthetic and medicinal chemistry. The

document is intended for researchers, scientists, and professionals in the field of drug

development, offering detailed information on its chemical properties, a representative synthetic

protocol, and its potential applications.

Chemical and Physical Properties
Ethyl 2-(2-oxopiperidin-4-yl)acetate is a piperidine derivative characterized by a lactam ring

and an ethyl acetate substituent. Its chemical properties are summarized below, providing

essential data for laboratory use, characterization, and experimental design.
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Property Value Source(s)

Molecular Formula C9H15NO3 [1]

Molecular Weight 185.22 g/mol [1][2]

CAS Number 102943-18-0 [1]

Synonyms

Ethyl 2-(2-oxo-4-

piperidyl)acetate, 4-

Piperidineacetic acid, 2-oxo-,

ethyl ester

[1][2]

Representative Synthetic Protocol
While specific, detailed experimental protocols for the synthesis of Ethyl 2-(2-oxopiperidin-4-
yl)acetate are not extensively published in publicly available literature, a general synthetic

approach can be inferred from the synthesis of analogous compounds. The following protocol

is a representative example based on common organic synthesis methodologies for similar

structures, such as the alkylation of a precursor followed by cyclization or modification.

Objective: To synthesize Ethyl 2-(2-oxopiperidin-4-yl)acetate.

Materials:

Precursor molecule (e.g., a suitable glutamic acid derivative or a substituted piperidone)

Ethyl bromoacetate

A suitable base (e.g., potassium carbonate, sodium hydride)

Anhydrous solvent (e.g., acetone, tetrahydrofuran (THF))

Reagents for reduction or cyclization (if necessary, e.g., catalytic hydrogenation)

Reagents for purification (e.g., silica gel for column chromatography, solvents like ethyl

acetate and petroleum ether)

Methodology:
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Alkylation: A mixture of the chosen precursor and a base (e.g., anhydrous K2CO3) in a dry

solvent (e.g., acetone) is stirred. Ethyl bromoacetate is then added to the mixture. The

reaction is typically refluxed for several hours and monitored by Thin Layer Chromatography

(TLC).[3]

Work-up: After the reaction is complete, the mixture is filtered to remove the base. The

solvent is then removed under reduced pressure to yield the crude product.[3]

Cyclization/Reduction (if applicable): Depending on the starting material, a subsequent step

to form the 2-oxopiperidine ring may be necessary. This could involve the reduction of a nitro

group to an amine followed by spontaneous or induced lactamization. For instance, a

selective reduction can be achieved using iron powder in the presence of ammonium

chloride.[3]

Purification: The crude product is purified using silica gel column chromatography to isolate

the target compound, Ethyl 2-(2-oxopiperidin-4-yl)acetate.[4]

This protocol is a generalized representation. The precise conditions, reagents, and reaction

steps would need to be optimized based on the specific synthetic route chosen.

Applications in Drug Development
Ethyl 2-(2-oxopiperidin-4-yl)acetate and structurally related compounds serve as valuable

intermediates and building blocks in the synthesis of more complex molecules, including active

pharmaceutical ingredients (APIs). The piperidine and lactam moieties are common scaffolds in

medicinal chemistry due to their favorable pharmacokinetic properties and ability to interact

with biological targets.

While specific applications for this exact molecule are not widely detailed, analogous structures

like ethyl 2-(2-oxopyrrolidin-1-yl)acetate are used as intermediates in the synthesis of non-

steroidal anti-inflammatory drugs (NSAIDs).[5] Similarly, related phenoxy acetate derivatives

are precursors for dual glucokinase and PPARγ activators, which are targets for hypoglycemic

agents.[3] This suggests that Ethyl 2-(2-oxopiperidin-4-yl)acetate holds potential as a key

intermediate for various therapeutic agents.
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To further elucidate the concepts discussed, the following diagrams illustrate a representative

experimental workflow and a logical pathway for the application of this compound in drug

discovery.
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Caption: A representative workflow for the synthesis of Ethyl 2-(2-oxopiperidin-4-yl)acetate.
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Caption: Logical progression from a chemical intermediate to drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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